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Compound of Interest

Compound Name: 1-Chloro-2-propylbenzene

CAS No.: 1730-86-5

Cat. No.: B155286

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 1-
Chloro-2-propylbenzene (o-Chloropropylbenzene), a substituted aromatic compound. The

information compiled herein is essential for the identification, characterization, and quality

control of this molecule in research and development settings. This document presents

available quantitative data from mass spectrometry and nuclear magnetic resonance

spectroscopy, alongside representative experimental protocols.

Core Spectroscopic Data
The spectroscopic data for 1-Chloro-2-propylbenzene is summarized in the following tables. It

is important to note that while mass spectrometry data is readily available, specific,

experimentally verified high-resolution ¹H and ¹³C NMR data is not widely published. The NMR

data presented is therefore estimated based on established chemical shift ranges for

analogous compounds and substituent effects on the benzene ring.

Table 1: Mass Spectrometry (MS) Data for 1-Chloro-2-propylbenzene
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Property Value Source

Molecular Formula C₉H₁₁Cl [NIST], [PubChem]

Molecular Weight 154.64 g/mol [NIST], [PubChem]

Ionization Mode Electron Ionization (EI) [NIST]

Major Fragment Ions (m/z)

154 [M]⁺ (Molecular Ion) [PubChem]

125
[M - C₂H₅]⁺ (Loss of ethyl

group)
[PubChem]

119 [M - Cl]⁺ (Loss of chlorine)

91 [C₇H₇]⁺ (Tropylium ion)

Table 2: Predicted ¹³C Nuclear Magnetic Resonance (NMR) Data for 1-Chloro-2-
propylbenzene

Carbon Atom
Predicted Chemical Shift
(δ, ppm)

Notes

C1 (C-Cl) 133 - 136
Quaternary carbon, deshielded

by chlorine.

C2 (C-CH₂CH₂CH₃) 138 - 141
Quaternary carbon, deshielded

by the alkyl group.

C3, C4, C5, C6 (Ar-H) 126 - 130

Aromatic carbons. The specific

shifts depend on their position

relative to the substituents.

α-CH₂ 35 - 38
Benzylic carbon, deshielded by

the aromatic ring.

β-CH₂ 24 - 27

γ-CH₃ 13 - 15
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Table 3: Predicted ¹H Nuclear Magnetic Resonance (NMR) Data for 1-Chloro-2-
propylbenzene

Proton(s)
Predicted
Chemical Shift
(δ, ppm)

Multiplicity
Coupling
Constant (J,
Hz)

Notes

Aromatic Protons

(4H)
7.1 - 7.4 Multiplet

~7-8 (ortho), ~2-

3 (meta)

Complex splitting

pattern due to

coupling

between non-

equivalent

aromatic protons.

α-CH₂ (2H) 2.6 - 2.8 Triplet ~7.5

Benzylic protons,

deshielded by

the aromatic ring.

β-CH₂ (2H) 1.6 - 1.8 Sextet ~7.5

γ-CH₃ (3H) 0.9 - 1.0 Triplet ~7.5

Experimental Protocols
Detailed experimental protocols for the acquisition of spectroscopic data for 1-Chloro-2-
propylbenzene are not available in the public domain. However, the following represents

standard methodologies for the analysis of similar chlorinated aromatic compounds.

Gas Chromatography-Mass Spectrometry (GC-MS)
A common technique for the analysis of volatile and semi-volatile organic compounds like 1-
Chloro-2-propylbenzene is Gas Chromatography coupled with Mass Spectrometry (GC-MS).

Instrumentation:

Gas Chromatograph: Equipped with a split/splitless injector and a capillary column suitable

for aromatic compounds (e.g., a 30 m x 0.25 mm ID, 0.25 µm film thickness column with a

5% phenyl-methylpolysiloxane stationary phase).
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Mass Spectrometer: A quadrupole or ion trap mass spectrometer capable of electron

ionization (EI) and scanning a mass range of m/z 50-500.

Methodology:

Sample Preparation: The sample is typically dissolved in a volatile organic solvent such as

dichloromethane or hexane to a concentration of approximately 1 mg/mL.

Injection: A 1 µL aliquot of the sample is injected into the GC inlet, which is maintained at a

temperature of 250°C. A split ratio of 50:1 is commonly used.

Chromatographic Separation: The GC oven temperature is programmed to start at a low

temperature (e.g., 50°C) and ramp up to a higher temperature (e.g., 280°C) at a rate of

10°C/min. Helium is typically used as the carrier gas with a constant flow rate of 1 mL/min.

Mass Spectrometry: As the compound elutes from the GC column, it enters the mass

spectrometer. The molecules are ionized by a 70 eV electron beam. The resulting fragments

are separated by the mass analyzer and detected.

Data Analysis: The mass spectrum of the eluting peak corresponding to 1-Chloro-2-
propylbenzene is recorded and compared with spectral libraries for identification. The

fragmentation pattern provides structural information.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectra are crucial for the detailed structural elucidation of organic molecules.

Instrumentation:

NMR Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with

a broadband probe.

Methodology for ¹H and ¹³C NMR:

Sample Preparation: Approximately 5-10 mg of the sample is dissolved in 0.5-0.7 mL of a

deuterated solvent, typically chloroform-d (CDCl₃), in a 5 mm NMR tube. A small amount of

tetramethylsilane (TMS) is often added as an internal standard for chemical shift referencing

(δ = 0.00 ppm).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b155286/docs?utm_src=pdf-body#spectroscopic-profile-of-1-chloro-2-propylbenzene-an-in-depth-technical-guide
https://www.benchchem.com/product/b155286/docs?utm_src=pdf-body#spectroscopic-profile-of-1-chloro-2-propylbenzene-an-in-depth-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155286?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


¹H NMR Acquisition: A standard one-pulse experiment is performed. Key parameters include

a 90° pulse width, a relaxation delay of 1-2 seconds, and the acquisition of 16-32 scans to

improve the signal-to-noise ratio.

¹³C NMR Acquisition: A proton-decoupled ¹³C NMR spectrum is typically acquired. This

involves a 90° pulse, a relaxation delay of 2-5 seconds, and the accumulation of a larger

number of scans (e.g., 1024 or more) due to the lower natural abundance of the ¹³C isotope.

Proton decoupling simplifies the spectrum by removing C-H coupling, resulting in a single

peak for each unique carbon atom.

Data Processing: The acquired free induction decays (FIDs) are Fourier transformed, phase-

corrected, and baseline-corrected to produce the final NMR spectra. The chemical shifts of

the signals are reported in parts per million (ppm) relative to the TMS standard.

Visualization of Spectroscopic Workflow
The logical flow of spectroscopic analysis for the characterization of 1-Chloro-2-
propylbenzene is depicted in the following diagram.
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Caption: Workflow for the spectroscopic characterization of 1-Chloro-2-propylbenzene.

To cite this document: BenchChem. [Spectroscopic Profile of 1-Chloro-2-propylbenzene: An
In-depth Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b155286/docs#spectroscopic-profile-of-1-chloro-2-
propylbenzene-an-in-depth-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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